C.I.Pigment Red 164
C.I.Pigment Red 164
Brand Name:
Vulcanchem
CAS No.:
12216-95-4
VCID:
VC0076032
InChI:
InChI=1S/C54H50N8O12S2/c1-5-73-37-19-15-35(16-20-37)57-53(65)43-29-33-11-7-9-13-41(33)49(51(43)63)61-59-45-31-39(23-25-47(45)71-3)75(67,68)55-27-28-56-76(69,70)40-24-26-48(72-4)46(32-40)60-62-50-42-14-10-8-12-34(42)30-44(52(50)64)54(66)58-36-17-21-38(22-18-36)74-6-2/h7-26,29-32,55-56,59-60H,5-6,27-28H2,1-4H3,(H,57,65)(H,58,66)/b61-49-,62-50-
SMILES:
CCOC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=NNC4=C(C=CC(=C4)S(=O)(=O)NCCNS(=O)(=O)C5=CC(=C(C=C5)OC)NN=C6C7=CC=CC=C7C=C(C6=O)C(=O)NC8=CC=C(C=C8)OCC)OC)C2=O
Molecular Formula:
C54H50N8O12S2
Molecular Weight:
1067.2 g/mol
C.I.Pigment Red 164
CAS No.: 12216-95-4
Main Products
VCID: VC0076032
Molecular Formula: C54H50N8O12S2
Molecular Weight: 1067.2 g/mol
| CAS No. | 12216-95-4 |
|---|---|
| Product Name | C.I.Pigment Red 164 |
| Molecular Formula | C54H50N8O12S2 |
| Molecular Weight | 1067.2 g/mol |
| IUPAC Name | (4Z)-N-(4-ethoxyphenyl)-4-[[5-[2-[[3-[(2Z)-2-[3-[(4-ethoxyphenyl)carbamoyl]-2-oxonaphthalen-1-ylidene]hydrazinyl]-4-methoxyphenyl]sulfonylamino]ethylsulfamoyl]-2-methoxyphenyl]hydrazinylidene]-3-oxonaphthalene-2-carboxamide |
| Standard InChI | InChI=1S/C54H50N8O12S2/c1-5-73-37-19-15-35(16-20-37)57-53(65)43-29-33-11-7-9-13-41(33)49(51(43)63)61-59-45-31-39(23-25-47(45)71-3)75(67,68)55-27-28-56-76(69,70)40-24-26-48(72-4)46(32-40)60-62-50-42-14-10-8-12-34(42)30-44(52(50)64)54(66)58-36-17-21-38(22-18-36)74-6-2/h7-26,29-32,55-56,59-60H,5-6,27-28H2,1-4H3,(H,57,65)(H,58,66)/b61-49-,62-50- |
| Standard InChIKey | YILYGSPBVYHUBA-QIAXQHNFSA-N |
| Isomeric SMILES | CCOC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3/C(=N/NC4=C(C=CC(=C4)S(=O)(=O)NCCNS(=O)(=O)C5=CC(=C(C=C5)OC)N/N=C/6\C(=O)C(=CC7=CC=CC=C67)C(=O)NC8=CC=C(C=C8)OCC)OC)/C2=O |
| SMILES | CCOC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=NNC4=C(C=CC(=C4)S(=O)(=O)NCCNS(=O)(=O)C5=CC(=C(C=C5)OC)NN=C6C7=CC=CC=C7C=C(C6=O)C(=O)NC8=CC=C(C=C8)OCC)OC)C2=O |
| Canonical SMILES | CCOC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C(=NNC4=C(C=CC(=C4)S(=O)(=O)NCCNS(=O)(=O)C5=CC(=C(C=C5)OC)NN=C6C7=CC=CC=C7C=C(C6=O)C(=O)NC8=CC=C(C=C8)OCC)OC)C2=O |
| PubChem Compound | 9577890 |
| Last Modified | Nov 09 2021 |
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